(Cyclohexyl)methyltriphenylphosphonium Bromide

• Molecular Formula: C25H28BrP
• Molecular Weight: 439.4 g/mol
• IUPAC Name: cyclohexylmethyl(triphenyl)phosphanium;bromide
• InChI: InChI=1S/C25H28P.BrH/c1-5-13-22(14-6-1)21-26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h2-4,7-12,15-20,22H,1,5-6,13-14,21H2;1H/q+1;/p-1
• InChI Key: WGKJVVSZBRJVNS-UHFFFAOYSA-M
• Canonical SMILES: C1CCC(CC1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

(Cyclohexyl)methyltriphenylphosphonium Bromide is a useful research compound. Its molecular formula is C25H28BrP and its molecular weight is 439.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5.80 g (21.9 mmol) of triphenylphosphine and 8.00 g (43.8 mmol) of cyclohexylmethyl bromide in 30 ml of toluene was heated at reflux for 4 days. After removal of solvent in vacuo, the residue was taken up in tetrahydrofuran and filtered to give 6.96 g (37%) of the desired compound.

Synthesis routes and methods II

Procedure details

Mix triphenylphosphine (200 g, 0.76 mol) and bromomethyl-cyclohexane (400 g, 2.26 mol) under an argon atmosphere and stir 16 h at 165° C. Pour the reaction mixture into 750 mL toluene and stir until the suspension reached ambient temperature. Filter and wash the product with diethylether and dry under vaccum to get 332.3 g pure product. MS (m/e): 359.0 (M+H).